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Introduction

The ANQ9040 is a state-of-the-art automated electrophysiology system designed for high-

throughput screening of ion channel modulators. This technology enables rapid and reliable

data acquisition from a large number of cells simultaneously, significantly accelerating drug

discovery and safety pharmacology workflows. The system utilizes planar patch-clamp

technology, integrating automated cell handling, compound application, and data acquisition to

provide high-quality, reproducible results. This application note provides an overview of the

ANQ9040 system, detailed protocols for common experimental paradigms, and representative

data for key ion channel targets.

Key Features of the ANQ9040 System
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Feature Specification Benefit

Throughput
Up to 384 recordings in

parallel

Enables rapid screening of

large compound libraries.

Data Quality
Gigaseal formation in >90% of

wells

Ensures high-fidelity

recordings of ion channel

activity.

Compound Application
Integrated fluidics for precise

and rapid compound addition

Allows for accurate

determination of dose-

response relationships.

Voltage Control
Independent voltage clamp

control for each well

Facilitates the study of voltage-

gated ion channels.

Temperature Control
Integrated temperature control

(22°C to 37°C)

Enables experiments at

physiological temperatures.

Software

Intuitive software for protocol

design, data acquisition, and

analysis

Streamlines experimental

workflow and data

interpretation.

Experimental Workflow
The general experimental workflow on the ANQ9040 system is designed for efficiency and

automation. The process minimizes manual intervention, leading to highly reproducible results.
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Figure 1. Automated experimental workflow on the ANQ9040 system.
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Application: hERG Channel Safety Assay
Objective: To assess the inhibitory potential of a test compound on the human ether-à-go-go-

related gene (hERG) channel, a critical component of cardiac safety assessment.

Experimental Protocol
Cell Preparation:

HEK293 cells stably expressing the hERG channel are cultured to 70-90% confluency.

Cells are harvested using a gentle, enzyme-free dissociation buffer to ensure high viability.

The cell suspension is washed and resuspended in the appropriate external buffer at a

final concentration of 1 x 10^6 cells/mL.

ANQ9040 System Preparation:

Prime the system with the required internal and external buffers.

Load the prepared cell suspension and compound plates into the instrument.

Select the pre-configured hERG voltage-clamp protocol.

Data Acquisition:

The system automatically aspirates cells and establishes whole-cell patch-clamp

configuration.

A baseline recording of the hERG current is established using a depolarizing voltage step.

The test compound is added at various concentrations, followed by a post-compound

recording of the hERG current.

Data Analysis:

The peak tail current of the hERG channel is measured before and after compound

addition.
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The percentage of inhibition is calculated for each concentration.

A dose-response curve is generated to determine the IC50 value of the test compound.

Representative Data
Compound IC50 (µM) Hill Slope n

Verapamil 0.5 ± 0.1 1.2 128

Cisapride 0.02 ± 0.005 1.1 96

Terfenadine 0.05 ± 0.01 1.3 112

Application: Voltage-Gated Sodium Channel
(Nav1.5) Screening
Objective: To identify novel blockers of the cardiac sodium channel Nav1.5 for the potential

treatment of arrhythmias.

Experimental Protocol
Cell Preparation:

CHO cells stably expressing the Nav1.5 channel are used.

Cells are harvested and prepared as described for the hERG assay, ensuring a final

concentration of 2 x 10^6 cells/mL.

ANQ9040 System Preparation:

The system is primed with buffers optimized for Nav1.5 recordings.

The cell suspension and compound plates are loaded.

A voltage-clamp protocol designed to elicit Nav1.5 currents is selected.

Data Acquisition:
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Following automated whole-cell formation, a baseline Nav1.5 current is recorded in

response to a depolarizing voltage step from a hyperpolarized holding potential.

Test compounds are applied, and the post-compound current is recorded.

Data Analysis:

The peak inward Nav1.5 current is measured.

The percentage of block is determined for each compound concentration.

IC50 values are calculated from the resulting dose-response curves.

Representative Data
Compound IC50 (µM) Hill Slope n

Lidocaine 150 ± 25 1.0 256

Flecainide 12 ± 3 1.1 192

Tetracaine 8 ± 2 1.2 224

Signaling Pathway Visualization
The study of ion channels is often linked to broader signaling pathways. The diagram below

illustrates a generic G-protein coupled receptor (GPCR) pathway that can modulate ion

channel activity, a common mechanism investigated in drug discovery.
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Figure 2. GPCR signaling pathway modulating ion channel activity.
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Conclusion

The ANQ9040 automated electrophysiology system provides a robust and high-throughput

platform for the study of ion channels. Its ease of use, combined with high data quality, makes it

an invaluable tool for academic research, drug discovery, and safety pharmacology. The

protocols and data presented in this application note demonstrate the capabilities of the

ANQ9040 in addressing key questions in modern pharmacology.

To cite this document: BenchChem. [Application Note: High-Throughput Electrophysiological
Screening with the ANQ9040 System]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665511#electrophysiological-data-acquisition-with-
anq9040]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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